Cas no 89479-35-6 (Naphtho[2,3-c]thiophene-4,9-dione, 5-chloro-)

• Product Name: Naphtho[2,3-c]thiophene-4,9-dione, 5-chloro-
• CAS No: 89479-35-6
• MF: C₁₂H₅ClO₂S
• MW: 248.684900999069
• CID: 599055
• PubChem ID: 13237904
• Update Time: 2025-04-19

Naphtho[2,3-c]thiophene-4,9-dione, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-c]thiophene-4,9-dione, 5-chloro-
• 5-chlorobenzo[f][2]benzothiole-4,9-dione
• 89479-35-6
• 5-Chloronaphtho[2,3-c]thiophene-4,9-dione
• DTXSID30531019

• Inchi： 1S/C12H5ClO2S/c13-9-3-1-2-6-10(9)12(15)8-5-16-4-7(8)11(6)14/h1-5H
• InChI Key： INCGBJLDKUJQIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C3=CSC=C3C(C=21)=O)=O

Computed Properties

• Exact Mass: 247.9698783g/mol
• Monoisotopic Mass: 247.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes